1,2-Dibromo-3-nitrobenzene
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Overview
Description
1,2-Dibromo-3-nitrobenzene is a chemical compound with the molecular formula C6H3Br2NO2 . It has a molecular weight of 280.9 g/mol . This compound is solid in physical form .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two bromine atoms and one nitro group attached to it . The InChI code for this compound is 1S/C6H3Br2NO2/c7-4-2-1-3-5 (6 (4)8)9 (10)11/h1-3H .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 280.9 g/mol .Scientific Research Applications
1,2-Dibromo-3-nitrobenzene is a versatile compound that has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of dyes, pharmaceuticals, and other organic compounds. It is also used as a reactant in the synthesis of other compounds, such as 1,2-dibromo-3-nitrobenzoic acid and 1,2-dibromo-3-nitrobenzaldehyde. In addition, this compound is used as a reagent in the synthesis of polymers and as a catalyst in organic reactions.
Mechanism of Action
Target of Action
The primary target of 1,2-Dibromo-3-nitrobenzene is the benzene ring . The benzene ring contains six pi electrons which are delocalized in six p orbitals above and below the plane of the ring . This aromatic ring wants to be retained during reactions .
Mode of Action
This compound interacts with its target through a two-step mechanism known as electrophilic aromatic substitution .
In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It is known that the compound undergoes electrophilic aromatic substitution, a common reaction in organic chemistry that involves the substitution of an atom in an aromatic system with an electrophile .
Result of Action
Based on its mechanism of action, it can be inferred that the compound would result in the substitution of a hydrogen atom in the benzene ring with a nitro group .
Advantages and Limitations for Lab Experiments
1,2-Dibromo-3-nitrobenzene is a relatively stable compound that is easy to synthesize and store. It is also soluble in organic solvents, making it easy to use in lab experiments. However, it is not soluble in water, which limits its use in aqueous solutions. In addition, it is a relatively expensive compound, which can limit its use in large-scale experiments.
Future Directions
1,2-Dibromo-3-nitrobenzene has a wide range of potential applications in scientific research and industry. In the future, it could be used to synthesize new compounds, such as polymers and pharmaceuticals. In addition, it could be used as a catalyst in organic reactions and as a reagent in the synthesis of other compounds. Furthermore, it could be used to study the mechanism of action of other compounds and to investigate the biochemical and physiological effects of certain compounds.
Synthesis Methods
1,2-Dibromo-3-nitrobenzene is synthesized through the nitration of 1,2-dibromobenzene. This reaction is carried out in a mixture of nitric acid and sulfuric acid, and the product is purified through column chromatography. The synthesis of this compound is relatively simple and inexpensive, making it an ideal compound for research and industrial applications.
Safety and Hazards
properties
IUPAC Name |
1,2-dibromo-3-nitrobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Br2NO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPOQWSWPRAGSBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.90 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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